3-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine

Specification

• CAS No.: 946304-68-3
• Molecular Formula: C21H23N5O3S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 3-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-6-pyridin-3-ylpyridazine
• Standard InChI: InChI=1S/C21H23N5O3S/c1-2-29-18-5-7-19(8-6-18)30(27,28)26-14-12-25(13-15-26)21-10-9-20(23-24-21)17-4-3-11-22-16-17/h3-11,16H,2,12-15H2,1H3
• Standard InChI Key: CQTURVZMNGMPRX-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multiple steps, including the formation of the pyridazine core, introduction of the pyridin-3-yl substituent, and attachment of the sulfonamide-modified piperazine moiety. Common methods might involve nucleophilic substitution reactions and the use of protecting groups to ensure selective modification of the molecule.

Biological Activity and Potential Applications

Compounds with similar structures, such as those containing sulfonamide groups and heterocyclic rings, have been explored for their biological activities, including antifungal, antiviral, and antibacterial properties. The presence of a piperazine ring, which is often used in drug design for its ability to interact with biological targets, suggests potential applications in medicinal chemistry.

Potential Biological Activity	Description
Antimicrobial Activity	Sulfonamides are known for their antibacterial properties.
Antiviral Activity	Piperazine derivatives have shown activity against certain viruses.
Antifungal Activity	Some sulfonamide-containing compounds exhibit antifungal effects.

Research Findings and Future Directions

While specific research findings on 3-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine are not available, studies on related compounds highlight the importance of structural modifications in optimizing biological activity. Future research could focus on synthesizing analogs with varying substituents to enhance potency and specificity.

Future Research Directions	Description
Structural Optimization	Modifying substituents to improve biological activity.
Biological Screening	Testing compounds against a range of biological targets.
Pharmacokinetic Studies	Investigating absorption, distribution, metabolism, and excretion (ADME) properties.